Cas no 139443-64-4 (Phenol, 4-ethoxy-2-methyl-5-nitro-)

• Product Name: Phenol, 4-ethoxy-2-methyl-5-nitro-
• CAS No: 139443-64-4
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 1270197
• Update Time: 2024-08-03

Phenol, 4-ethoxy-2-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-ethoxy-2-methyl-5-nitro-

• Inchi： 1S/C9H11NO4/c1-3-14-9-4-6(2)8(11)5-7(9)10(12)13/h4-5,11H,3H2,1-2H3
• InChI Key： GOIVIQAKZDWLGC-UHFFFAOYSA-N
• SMILES： C1(O)=CC([N+]([O-])=O)=C(OCC)C=C1C

Computed Properties

• Exact Mass: 197.06883

Experimental Properties

• Density: 1.260±0.06 g/cm3(Predicted)
• Boiling Point: 371.1±42.0 °C(Predicted)
• PSA: 72.6
• pka: 9.08±0.24(Predicted)